Cas no 527-35-5 (Phenol,2,3,5,6-tetramethyl-)

Phenol,2,3,5,6-tetramethyl- structure
Phenol,2,3,5,6-tetramethyl- structure
Product Name:Phenol,2,3,5,6-tetramethyl-
CAS No:527-35-5
MF:C10H14O
MW:150.217563152313
CID:368426
PubChem ID:10694
Update Time:2025-04-19

Phenol,2,3,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,3,5,6-tetramethyl-
    • 2,3,5,6-TETRAMETHYL PHENOL
    • 2,3,4,5-TETRAMETHYLPYRROLE
    • 2,3,5,6-tetramethyl-phenol
    • 2,5,6-Tetramethylphenol
    • 3-Hydroxy-1.2.4.5-tetramethyl-benzol
    • Durenol
    • Phenol,2,3,5,6-tetramethyl
    • Phenol,3,5,6-tetramethyl
    • Phenol,tetramethyl
    • AKOS006272586
    • KLAQSPUVCDBEGF-UHFFFAOYSA-
    • AM62793
    • TETRAMETHYLPHENOL, 2,3,5,6-
    • NSC 65612
    • UNII-D3E9LGC5N8
    • Phenol, 2,3,5,6-tetramethyl-
    • EINECS 208-415-0
    • FT-0687169
    • 527-35-5
    • CCRIS 5844
    • 2,3,5,6-TETRAMETHYLPHENOL
    • DTXSID7060174
    • DUROPHENOL
    • InChI=1/C10H14O/c1-6-5-7(2)9(4)10(11)8(6)3/h5,11H,1-4H3
    • NSC65612
    • D3E9LGC5N8
    • NSC-65612
    • Phenol,3,5,6-tetramethyl-
    • Phenol, tetramethyl-
    • W-105802
    • NCIOpen2_000269
    • SCHEMBL204468
    • NS00008282
    • Inchi： 1S/C10H14O/c1-6-5-7(2)9(4)10(11)8(6)3/h5,11H,1-4H3
    • InChI Key： KLAQSPUVCDBEGF-UHFFFAOYSA-N
    • SMILES： OC1=C(C)C(C)=CC(C)=C1C

Computed Properties

  • Exact Mass: 150.10400
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.9688 (estimate)
  • Melting Point: 117°C
  • Boiling Point: 247.55°C
  • Refractive Index: 1.5091 (estimate)
  • PSA: 20.23000
  • LogP: 2.62580

Phenol,2,3,5,6-tetramethyl- Customs Data

  • HS CODE：2907199090
  • Customs Data：

    China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Phenol,2,3,5,6-tetramethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-38273479-100mg
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100mg
 $628.0 2022-03-03
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2500mg
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Phenol,2,3,5,6-tetramethyl- Production Method

Production Method 1

8068-05-1 8068-05-1
527-35-5 527-35-5
831-00-5 831-00-5
88-32-4 88-32-4
2219-78-5 2219-78-5
13037-79-1 13037-79-1
65565-33-5 65565-33-5
527-18-4 527-18-4
77879-82-4 77879-82-4
33963-27-8 33963-27-8
Reaction Conditions
1.1 Catalysts: Sodium hydroxide Solvents: Methanol ;  7 h, 220 °C
Reference
Thermochemical lignin depolymerization and conversion to aromatics in subcritical methanol: effects of catalytic conditions
Singh, Sunit Kumar; et al, New Journal of Chemistry, 2016, 40(4), 3677-3685

Production Method 2

9005-53-2 9005-53-2
527-35-5 527-35-5
88-60-8 88-60-8
87-85-4 87-85-4
876-20-0 876-20-0
2219-78-5 2219-78-5
1758-88-9 1758-88-9
13037-79-1 13037-79-1
15181-13-2 15181-13-2
13632-94-5 13632-94-5
622-96-8 622-96-8
1687-64-5 1687-64-5
527-84-4 527-84-4
700-12-9 700-12-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ,  Chromium chloride (CrCl3) Solvents: Methanol ;  4 h, 2 MPa, 280 °C
Reference
Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin
Shu, Riyang; Zhang, Qi; Ma, Longlong; Xu, Ying; Chen, Pengru; et al, Bioresource Technology, 2016, 221, 568-575

Phenol,2,3,5,6-tetramethyl- Raw materials

Phenol,2,3,5,6-tetramethyl- Preparation Products

Phenol,2,3,5,6-tetramethyl- Related Literature

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